Cas no 6887-97-4 (6-methylhept-6-enenitrile)

6-methylhept-6-enenitrile is a versatile organic compound characterized by its unsaturation and nitrile functional group. This compound exhibits high stability and reactivity, making it an attractive building block in organic synthesis. Its distinct structure allows for the formation of various functionalized derivatives, enhancing its utility in pharmaceuticals, agrochemicals, and fine chemicals. The presence of the nitrile group facilitates nucleophilic additions and substitutions, expanding the scope of synthetic transformations.
6-methylhept-6-enenitrile structure
6-methylhept-6-enenitrile structure
Product Name:6-methylhept-6-enenitrile
CAS No:6887-97-4
MF:C8H13N
MW:123.195522069931
MDL:MFCD00671841
CID:1730455
PubChem ID:12536967
Update Time:2025-10-17

6-methylhept-6-enenitrile Chemical and Physical Properties

Names and Identifiers

    • 6-methylhept-6-enenitrile
    • 6-METHYL-6-HEPTENENITRILE
    • AG-G-66542
    • OR01805
    • 6-Methyl-hept-6-en-nitril
    • KB-99515
    • CTK5C8576
    • ZMKLVCPTSRCYGO-UHFFFAOYSA-N
    • DB-197299
    • 6887-97-4
    • MFCD00671841
    • DTXSID90501692
    • AKOS016016607
    • MDL： MFCD00671841
    • Inchi： 1S/C8H13N/c1-8(2)6-4-3-5-7-9/h1,3-6H2,2H3
    • InChI Key： ZMKLVCPTSRCYGO-UHFFFAOYSA-N
    • SMILES： N#CCCCCC(=C)C

Computed Properties

  • Exact Mass: 123.10500
  • Monoisotopic Mass: 123.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 0.827
  • Boiling Point: 214.1°C at 760 mmHg
  • Flash Point: 89.5°C
  • Refractive Index: 1.431
  • PSA: 23.79000
  • LogP: 2.64648

6-methylhept-6-enenitrile Security Information

  • Hazardous Material Identification： F T

6-methylhept-6-enenitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

6-methylhept-6-enenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
200028-1g
6-Methyl-6-heptenenitrile
 6887-97-4 97%
1g
 ￡297.00 2022-03-01
Fluorochem
200028-2g
6-Methyl-6-heptenenitrile
 6887-97-4 97%
2g
 ￡453.00 2022-03-01
Fluorochem
200028-5g
6-Methyl-6-heptenenitrile
 6887-97-4 97%
5g
 ￡1077.00 2022-03-01
abcr
AB233865-1 g
6-Methylhept-6-enenitrile, 97%; .
 6887-97-4 97%
1g
 €545.70 2023-04-27
abcr
AB233865-2 g
6-Methylhept-6-enenitrile, 97%; .
 6887-97-4 97%
2g
 €794.30 2023-04-27
abcr
AB233865-5 g
6-Methylhept-6-enenitrile, 97%; .
 6887-97-4 97%
5g
 €1777.00 2023-04-27
abcr
AB233865-1g
6-Methylhept-6-enenitrile, 97%; .
 6887-97-4 97%
1g
 €545.10 2025-04-17
abcr
AB233865-2g
6-Methylhept-6-enenitrile, 97%; .
 6887-97-4 97%
2g
 €794.00 2025-04-17
abcr
AB233865-5g
6-Methylhept-6-enenitrile, 97%; .
 6887-97-4 97%
5g
 €1775.50 2025-04-17
A2B Chem LLC
AC63758-1g
6-Methyl-6-heptenenitrile
 6887-97-4 97%
1g
 $375.00 2024-04-19

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